N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-ethylbutanamide

Specification

• Molecular Formula: C21H26ClNO4S
• Molecular Weight: 424.0 g/mol
• IUPAC Name: N-[[5-(4-chlorophenyl)furan-2-yl]methyl]-N-(1,1-dioxothiolan-3-yl)-2-ethylbutanamide
• Standard InChI: InChI=1S/C21H26ClNO4S/c1-3-15(4-2)21(24)23(18-11-12-28(25,26)14-18)13-19-9-10-20(27-19)16-5-7-17(22)8-6-16/h5-10,15,18H,3-4,11-14H2,1-2H3
• Standard InChI Key: GJEAEXMLTWQNLX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N(CC1=CC=C(O1)C2=CC=C(C=C2)Cl)C3CCS(=O)(=O)C3

Introduction

N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-ethylbutanamide is a complex organic compound with potential applications in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a furan ring linked to a chlorophenyl group and a dioxidotetrahydrothiophenyl moiety attached to an ethylbutanamide backbone.

Synthesis

The synthesis of N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-ethylbutanamide typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity of the final product.

Potential Applications

This compound represents a promising area for further exploration within medicinal chemistry due to its unique structural features and potential biological activities. Compounds with similar structures often exhibit inhibitory effects on certain pathways related to inflammation or cancer progression.

Mechanism of Action

The mechanism of action for N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-ethylbutanamide is not fully elucidated but is hypothesized to involve interactions with specific biological targets such as enzymes or receptors in biological systems.

Chemical Reactions

As an amide, this compound can undergo various chemical reactions typical for amides, such as hydrolysis or aminolysis. These reactions are significant for modifying the compound for further studies in medicinal chemistry or materials science.